Cas no 2228569-70-6 (2-(heptafluoropropyl)cyclopropan-1-amine)

• Product name: 2-(heptafluoropropyl)cyclopropan-1-amine
• CAS No: 2228569-70-6
• MF: C₆H₆F₇N
• MW: 225.107366085052
• CID: 6496294
• PubChem ID: 165633766

2-(heptafluoropropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(heptafluoropropyl)cyclopropan-1-amine
• 2228569-70-6
• EN300-1970501

• Inchi： 1S/C6H6F7N/c7-4(8,2-1-3(2)14)5(9,10)6(11,12)13/h2-3H,1,14H2
• InChI Key： QSBSKPOHFKBWCY-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C1CC1N)F

Computed Properties

• Exact Mass: 225.03884633g/mol
• Monoisotopic Mass: 225.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(heptafluoropropyl)cyclopropan-1-amine

Comprehensive Guide to 2-(Heptafluoropropyl)cyclopropan-1-amine (CAS No. 2228569-70-6)

2-(Heptafluoropropyl)cyclopropan-1-amine (CAS No. 2228569-70-6) is a specialized fluorinated amine compound that has garnered significant attention in the chemical and pharmaceutical industries. With its unique molecular structure, this compound exhibits remarkable properties that make it valuable for various applications, including drug development, agrochemicals, and advanced material science. In this detailed guide, we will explore its chemical characteristics, synthesis methods, applications, and market trends, while also addressing common questions and industry trends.

The molecular formula of 2-(Heptafluoropropyl)cyclopropan-1-amine is C6H6F7N, featuring a cyclopropane ring attached to a heptafluoropropyl group and an amine functional group. This combination of fluorinated and amine moieties imparts unique reactivity and stability, making it a sought-after intermediate in organic synthesis. Researchers and industry professionals often search for "fluorinated cyclopropane derivatives" or "heptafluoropropyl amine applications" to understand its potential uses.

One of the key advantages of 2-(Heptafluoropropyl)cyclopropan-1-amine is its role in medicinal chemistry. Fluorinated compounds are known for their ability to enhance the bioavailability and metabolic stability of pharmaceuticals. This compound is particularly useful in the design of novel drug candidates, especially in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. Searches like "fluorinated amines in drug discovery" highlight the growing interest in such compounds.

In agrochemical applications, 2-(Heptafluoropropyl)cyclopropan-1-amine serves as a building block for the synthesis of advanced pesticides and herbicides. The incorporation of fluorine atoms can significantly improve the efficacy and environmental stability of these products. Industry professionals often inquire about "fluorinated agrochemical intermediates" or "cyclopropane-based pesticides," reflecting the demand for innovative solutions in sustainable agriculture.

The synthesis of 2-(Heptafluoropropyl)cyclopropan-1-amine typically involves multi-step organic reactions, including cyclopropanation and fluorination processes. Researchers are increasingly exploring greener and more efficient synthetic routes, aligning with the global push for sustainable chemistry. Keywords such as "green synthesis of fluorinated amines" or "efficient cyclopropane derivatization" are trending in academic and industrial circles.

Market trends indicate a rising demand for 2-(Heptafluoropropyl)cyclopropan-1-amine, driven by its versatility and the expanding applications of fluorinated compounds. The pharmaceutical sector, in particular, is expected to be a major growth driver, with increasing investments in fluorinated drug development. Searches like "market trends for fluorinated amines" or "future of cyclopropane derivatives" reflect this growing interest.

Safety and handling of 2-(Heptafluoropropyl)cyclopropan-1-amine are critical considerations for laboratory and industrial use. While it is not classified as a hazardous material, proper storage and handling protocols should be followed to ensure safety. Common queries include "safe handling of fluorinated amines" and "storage conditions for cyclopropane derivatives," emphasizing the need for best practices in chemical management.

In conclusion, 2-(Heptafluoropropyl)cyclopropan-1-amine (CAS No. 2228569-70-6) is a highly versatile and valuable compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and growing market demand make it a focal point for researchers and industry professionals. By staying updated on the latest trends and advancements, stakeholders can leverage the full potential of this innovative chemical.